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Compound of Interest

Compound Name: 4-Hydroxypenicillin V

CAS No.: 20880-67-5

Cat. No.: B051063 Get Quote

Application Note: AN-PHARMA-2026-04

Abstract
This technical guide details the protocol for utilizing 4-Hydroxypenicillin V (also known as p-

hydroxypenicillin V or EP Impurity D) as a reference standard in the quality control of

Phenoxymethylpenicillin (Penicillin V). As a major metabolite and fermentation byproduct

formed by Penicillium chrysogenum, its quantification is critical for compliance with ICH Q3A/B

impurity guidelines. This document synthesizes USP/EP compendial methods with field-proven

stability strategies to ensure accurate impurity profiling.

Introduction & Regulatory Context[1][2][3][4]
In the biosynthesis of Penicillin V, the precursor phenoxyacetic acid is incorporated into the

penicillin backbone.[1] However, when precursor levels deplete, or due to specific enzymatic

activity, the fungus hydroxylates the phenyl ring, generating 4-Hydroxypenicillin V.

From a regulatory standpoint (USP <1986>, EP 0148), this compound is a specified impurity. It

is more polar than the parent drug, leading to earlier elution in Reversed-Phase HPLC (RP-

HPLC). Accurate identification requires a high-purity reference standard, but the structural

fragility of the beta-lactam ring demands rigorous handling protocols to prevent in-situ

degradation during analysis.
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Chemical Profile[2][4][5][6][7][8][9][10][11]
IUPAC Name: (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(4-hydroxyphenoxy)acetyl]amino]-4-thia-

1-azabicyclo[3.2.0]heptane-2-carboxylic acid

Molecular Formula:

[2]

Molecular Weight: 366.39 g/mol [2]

Key Feature: The para-hydroxyl group increases polarity significantly compared to Penicillin

V, reducing retention on C18 columns.

Experimental Workflow Visualization
The following diagram outlines the critical path for standard preparation and analysis,

highlighting decision points to prevent degradation.
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Degradation Pathway (Avoidance)
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Beta-lactam instability

Hydrolysis to Penicilloic Acid
(Loss of potency)
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(C18 Column, Isocratic/Gradient)
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Data Analysis
(RRT Calculation)
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Caption: Workflow for 4-Hydroxypenicillin V analysis emphasizing temperature control to

prevent beta-lactam hydrolysis.
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Method Development Strategy
Stationary Phase Selection
While Penicillin V is relatively hydrophobic, 4-Hydroxypenicillin V is polar.

Recommended:L1 Packing (C18). A fully end-capped C18 column (e.g., 4.6 mm × 250 mm,

5 µm) provides the necessary hydrophobic selectivity to separate the early-eluting

hydroxylated impurity from the solvent front and the main peak.

Mobile Phase Chemistry
The separation relies on suppressing the ionization of the carboxylic acid moiety (

) to increase retention.

Buffer: Acetic acid or Phosphate buffer (pH 3.0–4.5).

Organic Modifier: Acetonitrile (ACN) is preferred over Methanol for sharper peak shape and

lower backpressure.

Stability Warning: While acidic pH improves retention, it accelerates beta-lactam ring

opening. Buffers must be prepared fresh, and the autosampler must be cooled.

Detection
Primary: UV 254 nm (Standard QC).

Secondary: UV 268–269 nm (High Sensitivity). The phenoxy side chain exhibits a secondary

maximum here, which can be useful if the 4-hydroxy impurity levels are very low (<0.1%).

Detailed Protocol
Reagents and Equipment

Reference Standard: 4-Hydroxypenicillin V (EP Impurity D), >95% purity.

Solvents: HPLC Grade Acetonitrile, Glacial Acetic Acid, Milli-Q Water.

Apparatus: HPLC system with binary pump, cooled autosampler, and PDA/UV detector.
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Chromatographic Conditions (Based on USP/EP)
Parameter Setting Rationale

Column
C18 (L1), 250 mm × 4.6 mm, 5

µm

Standard compendial column

for penicillins.

Mobile Phase
Water : ACN : Glacial Acetic

Acid(650 : 350 : 5.75 v/v)

Isocratic mode ensures

reproducible RRTs. Acid

ensures analyte is neutral.

Flow Rate 1.0 mL/min
Standard flow for 4.6mm ID

columns.

Temperature Column: 25°C
Ambient; higher temps

degrade the analyte.[3][4]

Injection Vol 10 µL Prevent column overload.

Detection UV 254 nm
Optimal balance of sensitivity

and baseline noise.

Run Time ~2.5x retention of Penicillin V
Ensure elution of late eluters

(e.g., Penicillin G).

Standard Preparation
Caution: 4-Hydroxypenicillin V is hygroscopic and unstable in solution.

Stock Solution (1.0 mg/mL):

Accurately weigh 25 mg of 4-Hydroxypenicillin V Reference Standard.

Transfer to a 25 mL volumetric flask.

Dissolve in Mobile Phase. (Note: If solubility is slow, use 50:50 ACN:Water initially, then

dilute).

IMMEDIATE ACTION: Place in autosampler at 4°C. Do not store >24 hours.

System Suitability Solution:
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Prepare a mixture containing 0.1 mg/mL of 4-Hydroxypenicillin V and 1.0 mg/mL of

Penicillin V Potassium.

This solution defines the resolution and RRT.

System Suitability Criteria (SST)
Before analyzing samples, the system must pass these checks:

Relative Retention Time (RRT):

4-Hydroxypenicillin V: ~0.4 (Elutes early).

Penicillin V: 1.0.[5]

Resolution (

): > 3.0 between 4-Hydroxypenicillin V and Penicillin V.

Tailing Factor (

): Not more than 1.5 for the impurity peak.

Metabolic Pathway & Impurity Origin
Understanding the origin of the impurity aids in fermentation process control.
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Caption: Formation of 4-Hydroxypenicillin V occurs primarily via hydroxylation of the

precursor side chain.
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Troubleshooting & Validation Tips
Issue: Peak Splitting or Broadening

Cause: Solvent mismatch. The sample solvent (diluent) is stronger than the mobile phase.

Fix: Dissolve the standard in the mobile phase itself.

Issue: Shifting Retention Times
Cause: pH fluctuation. The carboxyl group on the beta-lactam is sensitive to pH changes

near its pKa (2.8).

Fix: Ensure Glacial Acetic Acid is measured precisely. Use a pH meter to confirm the mobile

phase pH is stable (typically pH 3.0–3.5).

Issue: "Ghost" Peaks
Cause: Degradation of the standard in the vial.

Fix: Beta-lactam ring hydrolysis produces penicilloic acid derivatives which elute very early

(near void volume). Limit autosampler residence time to <12 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b051063?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1367508/
https://pubmed.ncbi.nlm.nih.gov/1367508/
https://cymitquimica.com/products/4Z-P-871/20880-67-5/phenoxymethylpenicillin-ep-impurity-d/
https://pubmed.ncbi.nlm.nih.gov/105635/
https://pubmed.ncbi.nlm.nih.gov/105635/
https://www.researchgate.net/publication/23028562_Stability_of_Penicillin_V_Potassium_in_Unit_Dose_Oral_Syringes
https://trungtamthuoc.com/pdf/penicillin-v-usp-ttt.pdf
https://www.benchchem.com/product/b051063#using-4-hydroxypenicillin-v-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b051063#using-4-hydroxypenicillin-v-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b051063#using-4-hydroxypenicillin-v-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b051063#using-4-hydroxypenicillin-v-as-a-reference-standard-in-chromatography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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